Cas no 2503155-11-9 (rac-(2R,3S)-2-cyclopropylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(2R,3S)-2-cyclopropylpyrrolidine-3-carboxylic acid
• CAS No: 2503155-11-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD30749666
• CID: 5670438
• PubChem ID: 95993885
• Update Time: 2025-06-08

rac-(2R,3S)-2-cyclopropylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-2-cyclopropylpyrrolidine-3-carboxylic acid
• EN300-27144562
• 2503155-11-9

• MDL： MFCD30749666
• Inchi： 1S/C8H13NO2/c10-8(11)6-3-4-9-7(6)5-1-2-5/h5-7,9H,1-4H2,(H,10,11)/t6-,7+/m1/s1
• InChI Key： RAWMWGSXINGQNJ-RQJHMYQMSA-N
• SMILES： OC([C@@H]1CCN[C@H]1C1CC1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(2R,3S)-2-cyclopropylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of rac-(2R,3S)-2-cyclopropylpyrrolidine-3-carboxylic acid (CAS: 2503155-11-9)

In recent years, the compound rac-(2R,3S)-2-cyclopropylpyrrolidine-3-carboxylic acid (CAS: 2503155-11-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative has shown promising potential in various therapeutic applications, particularly as a building block for novel drug candidates. The unique structural features of this compound, including its cyclopropyl and carboxylic acid functional groups, make it a versatile intermediate in the synthesis of bioactive molecules targeting a range of diseases.

Recent studies have focused on the stereoselective synthesis and pharmacological evaluation of rac-(2R,3S)-2-cyclopropylpyrrolidine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the development of protease inhibitors, with enhanced binding affinity and selectivity. The researchers employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions of this compound with target enzymes, providing valuable insights for future drug design.

Another significant development involves the application of rac-(2R,3S)-2-cyclopropylpyrrolidine-3-carboxylic acid in the synthesis of novel antiviral agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against RNA viruses, including SARS-CoV-2 variants. The researchers highlighted the importance of the cyclopropyl group in enhancing metabolic stability and membrane permeability, which are critical factors for oral bioavailability.

In addition to its therapeutic potential, recent advancements in the large-scale production of rac-(2R,3S)-2-cyclopropylpyrrolidine-3-carboxylic acid have been reported. A team from MIT developed an efficient biocatalytic route for its synthesis, achieving high enantiomeric purity and yield (Nature Catalysis, 2023). This green chemistry approach not only reduces the environmental impact but also lowers production costs, making the compound more accessible for pharmaceutical applications.

The safety profile and pharmacokinetic properties of rac-(2R,3S)-2-cyclopropylpyrrolidine-3-carboxylic acid have also been investigated in preclinical studies. Results from these studies suggest favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics, with low toxicity observed in animal models. These findings support its potential as a lead compound for further drug development.

Looking ahead, researchers are exploring the application of rac-(2R,3S)-2-cyclopropylpyrrolidine-3-carboxylic acid in targeted drug delivery systems. Its ability to form stable complexes with various drug molecules while maintaining biological activity makes it an attractive candidate for nanoparticle-based therapies. Ongoing clinical trials are expected to provide more data on its efficacy and safety in human subjects.